N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine

• Molecular Formula: C14H19N5OS
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 6-(1-ethylsulfanylethyl)-2-N-(2-methoxyphenyl)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C14H19N5OS/c1-4-21-9(2)12-17-13(15)19-14(18-12)16-10-7-5-6-8-11(10)20-3/h5-9H,4H2,1-3H3,(H3,15,16,17,18,19)
• InChI Key: PPAOWJOCMVKVSC-UHFFFAOYSA-N
• SMILES: CCSC(C)C1=NC(=NC(=N1)NC2=CC=CC=C2OC)N

Description

N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine (ETT) is a chemical compound that has been widely studied for its potential applications in scientific research. It belongs to the class of triazine compounds, which are known for their diverse biological activities. In

Scientific Research Applications

N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine has been studied for its potential applications in various scientific fields. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-viral activities. In cancer research, N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine has been shown to inhibit the growth of cancer cells and induce apoptosis. In addition, it has been found to possess potent anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases. N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine has also been studied for its anti-viral activity against the hepatitis C virus.

Mechanism of Action

The mechanism of action of N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes and signaling pathways involved in cell proliferation and inflammation.
Biochemical and Physiological Effects:
N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine has been found to have several biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis by activating caspase-3 and -9. In addition, it has been found to inhibit the activity of matrix metalloproteinase-9, an enzyme involved in cancer cell invasion and metastasis. N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine has also been found to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. In addition, its diverse biological activities make it a potential candidate for various scientific research applications. However, one of the limitations of N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine. One potential area of study is its anti-cancer activity, particularly in combination with other anti-cancer agents. In addition, further studies are needed to elucidate the mechanism of action of N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine and its potential targets. Furthermore, the development of more soluble derivatives of N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine may improve its efficacy and bioavailability for future research applications.
Conclusion:
In conclusion, N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine (N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine) is a chemical compound that has shown potential for various scientific research applications. Its simple synthesis method, diverse biological activities, and potential anti-cancer, anti-inflammatory, and anti-viral activities make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential targets, as well as to overcome its limitations, such as low solubility.

Synthesis Methods

N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2-chloro-4,6-bis(ethylthio)-1,3,5-triazine with 2-methoxyaniline in the presence of a base. The resulting product is then purified using column chromatography to obtain pure N-{4-amino-6-[1-(ethylsulfanyl)ethyl]-1,3,5-triazin-2-yl}-N-(2-methoxyphenyl)amine.